Cas no 113765-39-2 (3,5-Bis(isopropyl)phenyl Diphenyl Phosphate)

• Product Name: 3,5-Bis(isopropyl)phenyl Diphenyl Phosphate
• CAS No: 113765-39-2
• MF: C₂₄H₂₇O₄P
• MW: 410.442548036575
• CID: 1062641
• PubChem ID: 13767291
• Update Time: 2025-10-29

3,5-Bis(isopropyl)phenyl Diphenyl Phosphate Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(isopropyl)phenyl Diphenyl Phosphate
• 3,5-Diisopropylphenyl Diphenyl Phosphate
• [3,5-di(propan-2-yl)phenyl] diphenyl phosphate
• Phosphoric acid, 3,5-Bis(1-Methylethyl)phenyl Diphenyl Ester
• DB-293885
• 3,5-Di(propan-2-yl)phenyl diphenyl phosphate
• DTXSID00548912
• 113765-39-2

• Inchi： 1S/C24H27O4P/c1-18(2)20-15-21(19(3)4)17-24(16-20)28-29(25,26-22-11-7-5-8-12-22)27-23-13-9-6-10-14-23/h5-19H,1-4H3
• InChI Key： PYIXRBAUGAEEEW-UHFFFAOYSA-N
• SMILES： P(=O)(OC1C=CC=CC=1)(OC1C=CC=CC=1)OC1C=C(C=C(C=1)C(C)C)C(C)C

Computed Properties

• Exact Mass: 410.16500
• Monoisotopic Mass: 410.16469634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 54.57000
• LogP: 7.57830

Additional information on 3,5-Bis(isopropyl)phenyl Diphenyl Phosphate

Professional Introduction to 3,5-Bis(isopropyl)phenyl Diphenyl Phosphate (CAS No. 113765-39-2)

The compound 3,5-Bis(isopropyl)phenyl Diphenyl Phosphate (CAS No. 113765-39-2) represents a significant advancement in the realm of specialty chemicals, particularly within the context of modern chemical biology and pharmaceutical applications. This organophosphorus derivative has garnered considerable attention due to its unique structural features and potential utility in various high-value industries. The molecular architecture of this compound, characterized by its dual phenyl groups and isopropyl substituents, imparts distinct physicochemical properties that make it a subject of intense interest for researchers.

At the core of the appeal of 3,5-Bis(isopropyl)phenyl Diphenyl Phosphate lies its ability to serve as a versatile intermediate in the synthesis of complex molecules. The presence of multiple reactive sites—specifically the phosphorus-oxygen bonds and the aromatic rings—provides a scaffold for further functionalization, enabling the development of novel compounds with tailored biological activities. This flexibility has positioned the compound as a valuable tool in medicinal chemistry, where precision and adaptability are paramount.

Recent studies have highlighted the potential of 3,5-Bis(isopropyl)phenyl Diphenyl Phosphate in the development of bioactive molecules with therapeutic implications. For instance, research published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters* has demonstrated its utility in designing ligands for enzyme inhibition. The compound’s ability to interact with biological targets at both macroscopic and molecular levels makes it a promising candidate for drug discovery initiatives aimed at addressing unmet medical needs.

The synthesis of 3,5-Bis(isopropyl)phenyl Diphenyl Phosphate involves sophisticated chemical methodologies that underscore its complexity and sophistication. Advanced techniques such as palladium-catalyzed cross-coupling reactions and multi-step phosphorylation processes are employed to achieve high yields and purity levels. These synthetic strategies not only highlight the compound’s industrial relevance but also showcase the ingenuity behind modern chemical synthesis, where precision is critical to producing molecules with desired properties.

In addition to its pharmaceutical applications, 3,5-Bis(isopropyl)phenyl Diphenyl Phosphate has shown promise in other sectors, including materials science and agrochemicals. Its thermal stability and resistance to degradation make it suitable for formulations that require durability under challenging conditions. Furthermore, ongoing research into its environmental behavior suggests that it may offer advantages over traditional alternatives in terms of biodegradability and ecological impact.

The regulatory landscape surrounding 3,5-Bis(isopropyl)phenyl Diphenyl Phosphate is another area of interest for industry stakeholders. As regulatory agencies continue to refine guidelines for chemical substances used in pharmaceuticals and specialty applications, ensuring compliance becomes increasingly important. The compound’s properties align well with current regulatory expectations, which bodes well for its commercialization across various markets.

Future directions for research on 3,5-Bis(isopropyl)phenyl Diphenyl Phosphate are multifaceted. Investigating its role in drug development remains a priority, with particular focus on potential applications in neurology and oncology. Additionally, exploring its interactions with biological systems at a deeper level could unlock new insights into molecular mechanisms underlying disease processes. Such discoveries would not only enhance our understanding of chemical biology but also pave the way for innovative therapeutic strategies.

The industrial significance of 3,5-Bis(isopropyl)phenyl Diphenyl Phosphate extends beyond academic research. Its incorporation into commercial products underscores its practical utility and economic value. Companies leveraging this compound in their portfolios are well-positioned to capitalize on emerging trends in the chemical industry, where specialized intermediates play a pivotal role in driving innovation.

In conclusion,3,5-Bis(isopropyl)phenyl Diphenyl Phosphate (CAS No. 113765-39-2) stands as a testament to the progress occurring at the intersection of chemistry and biology. Its unique properties make it an indispensable tool for researchers seeking to develop novel therapeutics and advanced materials. As scientific understanding evolves and methodologies advance，the potential applications of this compound will undoubtedly expand，further solidifying its importance in both academic and industrial settings.